Cas no 2172537-59-4 (4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid)
4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1630130
- 4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid
- 2172537-59-4
- 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C11H19NO4/c13-9(14)10(3-5-12-6-4-10)11(15)2-1-7-16-8-11/h12,15H,1-8H2,(H,13,14)
- InChI Key: NJMZDSKFARQCKI-UHFFFAOYSA-N
- SMILES: OC1(COCCC1)C1(C(=O)O)CCNCC1
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 78.8Ų
4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630130-0.05g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 0.05g |
$959.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-0.1g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 0.1g |
$1005.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-0.25g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 0.25g |
$1051.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-0.5g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 0.5g |
$1097.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-1.0g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 1.0g |
$1142.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-2.5g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 2.5g |
$2240.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-5.0g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 5.0g |
$3313.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-10.0g |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 10.0g |
$4914.0 | 2023-07-10 | ||
| Enamine | EN300-1630130-50mg |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1630130-100mg |
4-(3-hydroxyoxan-3-yl)piperidine-4-carboxylic acid |
2172537-59-4 | 100mg |
$867.0 | 2023-09-22 |
4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid
4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic Acid: A Comprehensive Overview
The compound 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid, with the CAS number 2172537-59-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a hydroxyoxane substituent, making it a valuable subject for both academic and industrial research.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, is a common structural motif in many bioactive compounds. The hydroxyoxane group, on the other hand, introduces hydroxyl functionality, which can enhance the compound's solubility and bioavailability. These features make 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.
One of the most promising applications of this compound lies in its potential to modulate cellular signaling pathways. Research has shown that derivatives of this molecule can interact with key enzymes and receptors involved in various physiological processes. For instance, studies have demonstrated that certain analogs of 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid exhibit inhibitory activity against kinases, which are critical targets in the treatment of cancer and inflammatory diseases.
In addition to its pharmacological potential, this compound has also been explored for its role in chemical synthesis. The hydroxyoxane group provides a versatile platform for further functionalization, enabling the creation of diverse molecular libraries. These libraries can be screened for activity against a wide range of biological targets, thereby accelerating the drug discovery process.
The synthesis of 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in asymmetric catalysis have made it possible to produce this compound with high enantiomeric excess, which is crucial for its application in chiral environments such as biological systems.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools have also facilitated the study of its physical properties, including melting point, solubility, and stability under various conditions.
In conclusion, 4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid represents a compelling example of how structural diversity can lead to innovative solutions in chemistry and medicine. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular interactions and therapeutic development.
2172537-59-4 (4-(3-Hydroxyoxan-3-yl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)